2-[(4,6-dimethyl-2-pyrimidinyl)amino]-3-(2-ethoxyphenyl)-3,5-dihydro-4H-imidazol-4-one

• IUPAC Name: 2-[(4,6-dimethylpyrimidin-2-yl)amino]-1-(2-ethoxyphenyl)-4H-imidazol-5-one
• InChI: InChI=1S/C17H19N5O2/c1-4-24-14-8-6-5-7-13(14)22-15(23)10-18-17(22)21-16-19-11(2)9-12(3)20-16/h5-9H,4,10H2,1-3H3,(H,18,19,20,21)
• InChI Key: JKJQFEWKEISWNP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2C(=O)CN=C2NC3=NC(=CC(=N3)C)C
• Molecular Formula: C17H19N5O2
• Molecular Weight: 325.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a pyrimidine ring, an imidazole ring, and an ethoxyphenyl group. The presence of these groups suggests that the compound could have interesting chemical properties and potential applications in fields like medicinal chemistry or materials science.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyrimidine and imidazole rings, followed by the introduction of the ethoxyphenyl group. Without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The presence of both pyrimidine and imidazole rings suggests a planar, aromatic structure, while the ethoxyphenyl group could add steric bulk.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the presence of the polar ethoxy group and the planar, aromatic pyrimidine and imidazole rings.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being studied as a potential drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. Without specific information, it’s difficult to comment on the exact safety and hazards associated with this compound.

Future Directions

The potential applications and future directions for this compound would depend largely on its physical and chemical properties, as well as the results of any biological testing. It could potentially be of interest in fields like medicinal chemistry, materials science, or chemical biology.